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Compound of Interest

Compound Name: 1,6-Heptanediol

Cat. No.: B088102

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 1,6-Heptanediol. The information is curated for professionals in research and
development who require precise data for experimental design, formulation, and safety
assessments. This document includes tabulated quantitative data, detailed experimental
protocols for property determination, and visualizations of a key research application.

Physical and Chemical Properties

1,6-Heptanediol is a diol, an organic compound containing two hydroxyl (-OH) groups. Its
structure consists of a seven-carbon chain with hydroxyl groups at the terminal positions. This
structure imparts both hydrophilic and lipophilic characteristics to the molecule, influencing its
physical properties.

Quantitative Data Summary

The physical and chemical properties of 1,6-Heptanediol are summarized in the table below. It
IS important to note that some reported values in the literature are estimates and may vary
between sources.
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Property Value Source(s)
Molecular Formula C7H1602 [1112]
Molecular Weight 132.20 g/mol [1][2]

CAS Number 13175-27-4 [1][2]
Melting Point 44.24 °C (estimate) [1]

Boiling Point 233.16 °C (rough estimate) [1]

Density 0.9620 g/cm3 [1]
Refractive Index 1.450 [1]

Flash Point 111.5+13.0°C [1]

LogP (Octanol-Water Partition
o 0.28 [1]
Coefficient)

Experimental Protocols for Property Determination

Accurate determination of physical properties is crucial for the application of 1,6-Heptanediol
in research and development. The following sections detail the standard methodologies for
measuring the key physical characteristics.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Method

o Sample Preparation: A small amount of finely powdered 1,6-Heptanediol is packed into a
thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

e Apparatus: A melting point apparatus equipped with a heating block, a thermometer or
temperature probe, and a viewing lens is used.
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Procedure: The capillary tube is placed in the heating block of the apparatus. The
temperature is raised at a steady rate (e.g., 1-2 °C per minute) as the expected melting point
is approached.

Observation: The temperatures at which the substance first begins to melt (the first
appearance of liquid) and when the last solid crystal disappears are recorded as the melting
point range.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Methodology: Distillation Method

o Apparatus: A standard distillation setup is assembled, including a distillation flask, a
condenser, a receiving flask, and a thermometer.

Procedure: A sample of 1,6-Heptanediol is placed in the distillation flask along with boiling
chips to ensure smooth boiling. The apparatus is heated, and the temperature is monitored.

Measurement: The boiling point is the temperature at which the vapor of the boiling liquid
surrounds the thermometer bulb and remains constant during the distillation process. The
atmospheric pressure should also be recorded, as the boiling point is pressure-dependent.

Density Determination

Density is the mass of a substance per unit volume.
Methodology: Pycnometer Method

o Apparatus: A pycnometer, a glass flask with a precise volume, and an analytical balance are
required.

e Procedure:

o The mass of the clean, dry, and empty pycnometer is determined.
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o The pycnometer is filled with 1,6-Heptanediol (in its liquid state), ensuring no air bubbles
are present, and its mass is measured.

o The mass of the pycnometer filled with a reference substance of known density (e.g.,
distilled water) is also determined.

o Calculation: The density of 1,6-Heptanediol is calculated using the masses and the known
density of the reference substance.

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. While specific
quantitative data for 1,6-heptanediol is scarce, its structural analog, 1,6-hexanediol, is soluble
in water, ethanol, and acetone, and slightly soluble in diethyl ether.[3]

Methodology: Shake-Flask Method

e Preparation: A known amount of 1,6-Heptanediol is added to a known volume of the solvent
in a sealed flask.

o Equilibration: The flask is agitated at a constant temperature for an extended period (e.g.,
24-48 hours) to ensure equilibrium is reached.

e Analysis: The concentration of 1,6-Heptanediol in the saturated solution is determined using
an appropriate analytical technique, such as gas chromatography (GC) or high-performance
liquid chromatography (HPLC).

Refractive Index Measurement

The refractive index of a substance is a dimensionless number that describes how fast light
travels through the material.

Methodology: Abbe Refractometer

e Apparatus: An Abbe refractometer is used for this measurement.
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e Procedure: A few drops of liquid 1,6-Heptanediol are placed on the prism of the
refractometer. The instrument is closed, and the light source is adjusted.

e Measurement: The refractometer is adjusted until the dividing line between the light and dark
fields is sharp and centered in the crosshairs of the eyepiece. The refractive index is then
read from the instrument's scale. The temperature must be controlled and recorded as the
refractive index is temperature-dependent.

Flash Point Determination

The flash point of a volatile material is the lowest temperature at which its vapors will ignite
when given an ignition source.

Methodology: Closed-Cup Method (e.g., Pensky-Martens)

o Apparatus: A closed-cup flash point tester, which consists of a sample cup with a lid that can
be opened to introduce an ignition source.

e Procedure: The sample of 1,6-Heptanediol is placed in the cup and heated at a slow,
constant rate.

o Measurement: At regular temperature intervals, an ignition source is introduced into the
vapor space above the liquid. The flash point is the lowest temperature at which a brief flash
is observed.

Application in Cell Biology: Probing Biomolecular
Condensates

While direct signaling pathway involvement of 1,6-Heptanediol is not extensively documented,
its close structural analog, 1,6-hexanediol, is a widely used tool in cell biology to study liquid-
liquid phase separation (LLPS).[4][5] LLPS is a process by which membraneless organelles, or
biomolecular condensates, are formed in cells. These condensates are involved in various
cellular processes, and their disruption is linked to disease. 1,6-Hexanediol is known to
dissolve these liquid-like condensates by disrupting the weak hydrophobic interactions that
hold them together.[5][6] This property allows researchers to investigate the nature and function
of these structures.
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The following diagrams illustrate the experimental workflow and the logical relationship of using
an aliphatic diol like 1,6-hexanediol (as a proxy for 1,6-heptanediol’s potential application) to
study biomolecular condensates.
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Caption: Experimental workflow for studying biomolecular condensates using 1,6-hexanediol.
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Caption: Mechanism of 1,6-hexanediol-induced dissolution of biomolecular condensates.

Safety and Handling

A comprehensive understanding of the safety profile of 1,6-Heptanediol is essential for its

handling in a laboratory or industrial setting.

Hazard Identification
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Based on data for structurally similar compounds like 1,6-hexanediol, 1,6-heptanediol is
expected to have a low order of acute toxicity.[7] However, it may cause eye irritation.[8]
Contact with heated material can cause thermal burns.[7]

Handling and Storage

» Handling: Use in a well-ventilated area.[6] Avoid contact with skin, eyes, and clothing.[9]
Wear appropriate personal protective equipment (PPE), including safety glasses and gloves.

[9]

e Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as strong oxidizing agents.[9] Keep the container tightly closed.[6]

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.[9]

o Skin Contact: Flush skin with plenty of water. Remove contaminated clothing and wash
before reuse.[9]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen.[9]

 Ingestion: Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls
of milk or water. Get medical aid.[9]

Fire Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[7]

o Specific Hazards: Combustible liquid. In a fire, it may produce hazardous decomposition
products such as carbon monoxide and carbon dioxide.[7]

This guide provides a foundational understanding of the physical characteristics of 1,6-
Heptanediol. For specific applications, it is always recommended to consult the most recent
Safety Data Sheet (SDS) and relevant scientific literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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